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Compound of Interest

(5-Ethoxy-2-formyiphenyl)boronic
Compound Name: d
aci

Cat. No.: B581174

An In-depth Technical Guide on the Solubility of (5-Ethoxy-2-formylphenyl)boronic acid in
Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of (5-
Ethoxy-2-formylphenyl)boronic acid. Due to the limited availability of specific quantitative
solubility data for (5-Ethoxy-2-formylphenyl)boronic acid in publicly accessible literature, this
document presents solubility data for the parent compound, phenylboronic acid, as a relevant
proxy. The guide details established experimental protocols for determining the solubility of
boronic acids, offering a framework for researchers to ascertain the solubility of the title
compound and its analogs. Furthermore, this document includes visualizations of a standard
solubility determination workflow and factors influencing solubility to provide a practical context
for its use in synthetic chemistry and drug development.

Introduction

(5-Ethoxy-2-formylphenyl)boronic acid is a bifunctional organic compound of significant
interest in medicinal chemistry and organic synthesis. The boronic acid moiety is a versatile
functional group, most notably utilized in the palladium-catalyzed Suzuki-Miyaura cross-
coupling reaction to form carbon-carbon bonds.[1] The presence of both an ethoxy and a formyl
group on the phenyl ring can influence the molecule's polarity, reactivity, and physicochemical
properties, including its solubility.
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A thorough understanding of the solubility of (5-Ethoxy-2-formylphenyl)boronic acid in
various organic solvents is crucial for its application in organic synthesis, purification,
formulation, and drug development.[2][3] The choice of solvent can significantly impact reaction
kinetics, yield, and the ease of product isolation. This guide aims to provide researchers with
foundational knowledge and practical methodologies for assessing the solubility of this and
related arylboronic acids.

Physicochemical Properties

¢ I[UPAC Name: (5-Ethoxy-2-formylphenyl)boronic acid

CAS Number: 1003042-89-4

Molecular Formula: CoH11BO4

Molecular Weight: 193.99 g/mol

Structure:

Solubility of Arylboronic Acids

Quantitative solubility data for (5-Ethoxy-2-formylphenyl)boronic acid is not readily available
in the public domain. However, the solubility of phenylboronic acid, the parent compound, has
been studied and can serve as a useful reference point. The introduction of an ethoxy group is
generally expected to increase solubility in many organic solvents compared to the
unsubstituted phenylboronic acid, while the polar formyl group may have a more complex
influence depending on the solvent.[4][5]

Factors Influencing Solubility
The solubility of arylboronic acids is influenced by several factors:
e Solvent Polarity: Generally, the solubility of phenylboronic acid increases with the polarity of

the solvent, with some exceptions.[6] Ethers and ketones are often good solvents for boronic
acids.[6][7]

» Substituent Effects: The type and position of substituents on the phenyl ring have a
significant impact on solubility.[4] For instance, the introduction of an isobutoxy group into the
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phenylboronic acid ring generally increases its solubility in most tested organic solvents.[4][5]

o Temperature: The solubility of solids in liquids generally increases with temperature.[3]

o Formation of Boroxines: Boronic acids can undergo dehydration to form cyclic anhydrides
known as boroxines.[4] This process can be reversible and is influenced by the solvent and
temperature, which can complicate solubility measurements.

Below is a diagram illustrating the key factors that influence the solubility of arylboronic acids.
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Caption: Factors influencing arylboronic acid solubility.

Solubility Data for Phenylboronic Acid

The following table summarizes the qualitative and quantitative solubility of phenylboronic acid
in various organic solvents, which can be used as a proxy.
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Solvent Type Solubility

Dipropy! ether Ether Highl[6][7]

Acetone Ketone High[6][7]
3-Pentanone Ketone Moderate to High[7]
Chloroform Chloroalkane Moderate[6][7]
Methylcyclohexane Hydrocarbon Very Low[6][7]

Low (1.9 g/100 g H20 at 20°C)
[7]

Water Protic

Experimental Protocol for Solubility Determination

A common and reliable technique for determining the solubility of boronic acids is the dynamic
method, which involves measuring the temperature at which a solid solute completely dissolves
in a solvent upon controlled heating.[2][4] This method is based on observing the
disappearance of turbidity of a solid-liquid mixture as the temperature is slowly increased.[2]

Materials and Equipment

e (5-Ethoxy-2-formylphenyl)boronic acid

o Selected organic solvents (e.g., acetone, acetonitrile, toluene, methanol)
o Jacketed glass vessel with a magnetic stirrer

 Circulating thermostat bath

o Calibrated thermometer or temperature probe

e Luminance probe or a laser beam and a photodetector for turbidity measurement

Analytical balance

Procedure
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o Sample Preparation: Accurately weigh a specific amount of (5-Ethoxy-2-
formylphenyl)boronic acid and the chosen organic solvent into the jacketed glass vessel.

» Heating and Observation: Place the vessel in the thermostat bath and begin stirring the
mixture. The temperature of the bath is slowly increased at a constant rate (e.g., 0.1-0.5
°C/min).[2]

o Turbidity Measurement: The turbidity of the solution is continuously monitored using a
luminance probe or by observing the scattering of a laser beam passing through the solution.

[2][4]

o Determination of Dissolution Temperature: The temperature at which the last solid particles
disappear, and the solution becomes clear, is recorded as the solubility temperature for that
specific composition.[2]

o Data Collection: Repeat the measurement with different compositions of the solute and
solvent to construct a solubility curve (solubility vs. temperature).

The following diagram illustrates the experimental workflow for the dynamic solubility
determination method.
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Dynamic Solubility Determination Workflow
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Caption: Dynamic solubility determination workflow.
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Applications in Drug Development and Synthesis

Boronic acids are crucial in pharmaceutical discovery and synthesis.[1] They are considered
bioisosteres of carboxylic acids and are key building blocks in the synthesis of complex
molecules, often through the Suzuki-Miyaura coupling reaction.[1][9] The formyl group in (5-
Ethoxy-2-formylphenyl)boronic acid provides a reactive site for further chemical
modifications, enabling the creation of diverse chemical libraries for drug screening.[1] Several
boronic acid-containing drugs, such as Bortezomib (Velcade), have been approved,
highlighting the importance of this class of compounds in medicine.[9][10] Understanding their
solubility is paramount for formulation, as poor solubility can be a significant obstacle in drug
development.[3]

Conclusion

While specific quantitative solubility data for (5-Ethoxy-2-formylphenyl)boronic acid remains
to be published, this guide provides a robust framework for researchers. By leveraging data
from analogous compounds like phenylboronic acid, understanding the key factors that govern
solubility, and employing standardized experimental protocols such as the dynamic method,
scientists can effectively determine the solubility of this compound in various organic solvents.
This knowledge is essential for optimizing reaction conditions, purification processes, and
formulation strategies in both academic and industrial research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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